Cas no 91349-33-6 (4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole)

4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole structure
91349-33-6 structure
Product Name:4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole
CAS No:91349-33-6
MF:C11H10ClNS
MW:223.721800327301
MDL:MFCD03423389
CID:871501
PubChem ID:5170206
Update Time:2025-04-19

4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-2-(o-tolyl)thiazole
    • 4-(Chloromethyl)-2-(2-methylphenyl)-1,3-thiazole
    • DTXSID50409120
    • MFCD03423389
    • AKOS000133670
    • 91349-33-6
    • VS-05792
    • PERRHENICACID
    • AB14531
    • 4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole
    • MDL: MFCD03423389
    • Inchi: 1S/C11H10ClNS/c1-8-4-2-3-5-10(8)11-13-9(6-12)7-14-11/h2-5,7H,6H2,1H3
    • InChI Key: QSHYGLAZPRJAEZ-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(C2C=CC=CC=2C)=N1

Computed Properties

  • Exact Mass: 223.0222482g/mol
  • Monoisotopic Mass: 223.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1Ų

4-(chloromethyl)-2-(2-methylphenyl)-1,3-thiazole Pricemore >>

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